Cas no 2229214-94-0 (3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanenitrile)

• Product Name: 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanenitrile
• CAS No: 2229214-94-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6363759
• PubChem ID: 165975838
• Update Time: 2025-06-08

3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanenitrile
• EN300-1754857
• 3-{3-[(dimethylamino)methyl]-4-hydroxyphenyl}propanenitrile
• 2229214-94-0

• Inchi： 1S/C12H16N2O/c1-14(2)9-11-8-10(4-3-7-13)5-6-12(11)15/h5-6,8,15H,3-4,9H2,1-2H3
• InChI Key： DXJBPBKEUQEODQ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(CCC#N)C=C1CN(C)C

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanenitrile

Recent Advances in the Study of 3-{3-(Dimethylamino)methyl-4-hydroxyphenyl}propanenitrile (CAS: 2229214-94-0)

The compound 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanenitrile (CAS: 2229214-94-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the dimethylamino and hydroxyl functional groups, make it a versatile building block for the development of drugs targeting neurological and inflammatory disorders. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic asymmetric reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanenitrile exhibits promising biological activity. Specifically, it has shown affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of mood disorders and neurodegenerative diseases. Furthermore, preliminary data indicate that this compound may possess anti-inflammatory properties, making it a candidate for further investigation in autoimmune and chronic inflammatory conditions.

One of the most significant breakthroughs in recent research is the identification of the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have revealed that the dimethylamino group plays a critical role in receptor binding, while the hydroxyl group contributes to the compound's metabolic stability. These insights have paved the way for the design of derivatives with enhanced pharmacological profiles.

Despite these promising findings, challenges remain in the development of 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanenitrile as a therapeutic agent. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future studies. Ongoing research is exploring novel formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, 3-{3-(dimethylamino)methyl-4-hydroxyphenyl}propanenitrile (CAS: 2229214-94-0) represents a promising scaffold for drug development in neurological and inflammatory disorders. Continued research efforts are expected to yield further insights into its therapeutic potential and facilitate its translation into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its derivatives.